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Compound of Interest

Compound Name: Plantanone B

Cat. No.: B15607814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Plantanone B is a flavonoid glycoside isolated from the flowers of Hosta plantaginea, a plant

utilized in traditional medicine for its anti-inflammatory properties.[1] Chemically identified as a

novel kaempferol 3-O-rhamnosylgentiobioside, its molecular formula is C33H40O20.[1] This

document provides a comprehensive guide to the analytical standards for Plantanone B,

including its chemical and physical properties, biological activity, and detailed protocols for its

analysis and evaluation.

Chemical and Physical Properties
The structural characterization of Plantanone B has been accomplished using various

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and High-Resolution

Mass Spectrometry (HRMS).[1]

Property Value Reference

Molecular Formula C33H40O20 [1]

Appearance - -

Solubility
Soluble in DMSO and

methanol
[2]
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Biological Activity
Research has primarily focused on the anti-inflammatory and antioxidant properties of

Plantanone B.

Anti-inflammatory Activity
Plantanone B has demonstrated significant inhibitory activity against cyclooxygenase (COX)

enzymes, which are key mediators of inflammation. It inhibits both COX-1 and COX-2 isoforms.

[1]

Biological Target
IC50 (µM) of
Plantanone B

IC50 (µM) of
Indomethacin
(Control)

Reference

Ovine COX-1 33.37 12.90 [1]

Ovine COX-2 46.16 38.32 [1]

Antioxidant Activity
The antioxidant potential of Plantanone B has been evaluated by its ability to scavenge free

radicals.

Assay IC50 (µM) of Plantanone B Reference

DPPH Radical Scavenging
Not explicitly provided, but

activity confirmed.
[1][2]

Note: While one source confirms DPPH radical scavenging activity, it does not provide a

specific IC50 value for Plantanone B. However, the related compound Plantanone D has

shown significant DPPH and ABTS radical scavenging activity.[2]

Experimental Protocols
Isolation of Plantanone B from Hosta plantaginea
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The isolation of Plantanone B is achieved through a multi-step chromatographic process from

the dried flowers of Hosta plantaginea. The following is a general workflow based on the

isolation of kaempferol, the aglycone of Plantanone B, from the same plant, and may require

optimization for Plantanone B.

Workflow for Isolation and Purification:
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Dried Flowers of
Hosta plantaginea Extraction with 80% Ethanol Liquid-Liquid Partition

(Petroleum Ether, Ethyl Acetate, n-BuOH)
Column Chromatography

(Macroporous Adsorption Resin)
Gradient Elution

(Ethanol-Water Mixtures)
Further Purification

(e.g., Recrystallization) Pure Plantanone B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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